![molecular formula C9H7O5D3 B196586 4-Hydroxy-3-(methoxy-d3)-mandelic Acid CAS No. 74495-70-8](/img/structure/B196586.png)
4-Hydroxy-3-(methoxy-d3)-mandelic Acid
Overview
Description
4-Hydroxy-3-(methoxy-d3)-mandelic Acid, also known as 4HMMA, is a naturally occurring organic compound. It has a wide range of applications in the scientific research field. It is the labelled analogue of VMA, which is an impurity of Epinephrine . Epinephrine is a natural neurotransmitter that is released from the adrenal medulla and activates adrenoceptors .
Molecular Structure Analysis
The molecular formula of this compound is C9H7D3O5 . Its molecular weight is 201.19 .Physical And Chemical Properties Analysis
This compound is a solid . It is soluble in Ethyl Acetate and Methanol . It should be stored at -20° C . The melting point is 132-134 °C (dec.) .Scientific Research Applications
Determination and Analysis : A method for the precise determination of 3-methoxy-4-hydroxy-mandelic acid (VMA) was described, utilizing a radioactive tracer and ion exchange fractionation, with reported normal values for urinary excretion in male and female subjects (Weise, McDonald, & Labrosse, 1961).
Synthesis Techniques : General methods for the synthesis of methyl isotope-labeled monomethyl catecholamine metabolites, including 4-hydroxy-3-methoxy-d3-mandelic acid, have been described. The suitability of these isotopic and isomeric variants as internal standards for quantitation by gas chromatography-mass spectrometry is discussed (Markey, Powers, Dubinsky, & Kopin, 1980).
Clinical Significance in Diseases : Urinary excretion of 4-hydroxy-3-methoxy mandelic acid was used as an index of catecholamine activity in cases of ulcerative colitis and diarrhoea of nervous origin. The study found no significant differences in excretion levels between cases and controls, but elevated levels in nervous diarrhoea (Wright & Das, 1969).
Industrial Applications : In the synthesis of vanillin by the glyoxylic acid method, 3-methoxy-4-hydroxymandelic acid (VMA) was identified as a critical intermediate. The study explored the effect and mechanism of Aluminum(III) in the condensation reaction, enhancing the selectivity for VMA and related compounds (Mao et al., 2020).
Metabolite Concentrations in Medical Conditions : Concentrations of 4-hydroxy-3-methoxy mandelic acid in urine were measured in tetanus patients, assessing the specificity of methods and possible interference from drug therapy. The study observed elevated concentrations in some cases, but these did not correlate strongly with episodes of hypertension or cardiovascular instability (Toothill, Dykes, & Ablett, 1970).
properties
IUPAC Name |
2-hydroxy-2-[4-hydroxy-3-(trideuteriomethoxy)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,8,10-11H,1H3,(H,12,13)/i1D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGQCWMIAEPEHNQ-FIBGUPNXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(C(=O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])OC1=C(C=CC(=C1)C(C(=O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20493910 | |
Record name | Hydroxy{4-hydroxy-3-[(~2~H_3_)methyloxy]phenyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20493910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74495-70-8 | |
Record name | Benzeneacetic acid, α,4-dihydroxy-3-(methoxy-d3)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74495-70-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hydroxy{4-hydroxy-3-[(~2~H_3_)methyloxy]phenyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20493910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 4-hydroxy-3-(methoxy-d3)-mandelic acid synthesized and used in catecholamine metabolite research?
A1: this compound, along with its d3-labeled phenylacetic acid and phenylethylene glycol counterparts, are not directly investigated for their biological activity. Instead, they are synthesized as internal standards for use in gas chromatography-mass spectrometry (GC-MS) analysis []. These deuterated compounds are structurally very similar to naturally occurring catecholamine metabolites, such as 4-hydroxy-3-methoxymandelic acid (also known as vanillylmandelic acid or VMA).
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